Cas no 82083-98-5 (Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI))

Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI) structure
82083-98-5 structure
Product Name:Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI)
CAS No:82083-98-5
MF:C19H25NO11
MW:443.401906728745
CID:726210
PubChem ID:158034
Update Time:2025-04-19

Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI)
    • 2-(3-hydroxyphenyl)-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl) oxymethyl]oxan-2-yl]oxy-acetonitrile
    • 2-(3-hydroxyphenyl)-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxan-2-yl]oxyacetonitrile
    • DTXSID701002466
    • Benzeneacetonitrile, 3-hydroxy-alpha-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-, (alphaS)-
    • 82083-98-5
    • (3-Hydroxyphenyl)[(6-O-pentopyranosylhexopyranosyl)oxy]acetonitrile
    • Inchi: 1S/C19H25NO11/c20-5-11(8-2-1-3-9(21)4-8)30-19-17(27)15(25)14(24)12(31-19)7-29-18-16(26)13(23)10(22)6-28-18/h1-4,10-19,21-27H,6-7H2
    • InChI Key: KVKFUQZWWCGWAN-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1COC1C(C(C(CO1)O)O)O)O)O)O)OC(C#N)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 443.143
  • Monoisotopic Mass: 443.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 202Ų

Experimental Properties

  • Density: 1.63
  • Boiling Point: 758.9°C at 760 mmHg
  • Flash Point: 412.8°C
  • Refractive Index: 1.663
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